Cas no 90839-82-0 (6-Pyrrolidin-1-ylnicotinonitrile)

• Product Name: 6-Pyrrolidin-1-ylnicotinonitrile
• CAS No: 90839-82-0
• MF: C₁₀H₁₁N₃
• MW: 173.214441537857
• MDL: MFCD09863403
• CID: 798857
• PubChem ID: 10261571
• Update Time: 2025-04-19

6-Pyrrolidin-1-ylnicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 6-(Pyrrolidin-1-yl)nicotinonitrile
• 3-Pyridinecarbonitrile,6-(1-pyrrolidinyl)-
• 6-(1-pyrrolidinyl)- 3-Pyridinecarbonitrile
• 6-PYRROLIDIN-1-YLNICOTINONITRILE
• 6-pyrrolidin-1-ylpyridine-3-carbonitrile
• 2-(pyrrolidin-1-yl)-5-cyanopyridine
• 6-pyrrolidin-1-yl-nicotinonitrile
• 6-pyrrolidinylpyridine-3-carbonitrile
• N-(5-Cyan-pyridyl-2)-pyrrolidin
• SB55306
• Z219095946
• 90839-82-0
• 6-(pyrrolidin-1-yl)pyridine-3-carbonitrile
• DTXSID90437442
• AKOS000198419
• FT-0728147
• SCHEMBL3048925
• EN300-30741
• TS-02380
• MFCD09863403
• DB-078825
• 6-(1-pyrrolidinyl)-3-Pyridinecarbonitrile
• G29648
• 6-Pyrrolidin-1-ylnicotinonitrile

• MDL： MFCD09863403
• Inchi： 1S/C10H11N3/c11-7-9-3-4-10(12-8-9)13-5-1-2-6-13/h3-4,8H,1-2,5-6H2
• InChI Key： WFAQYYDUKHLUBV-UHFFFAOYSA-N
• SMILES： N1(C2C=CC(C#N)=CN=2)CCCC1

Computed Properties

• Exact Mass: 173.09500
• Monoisotopic Mass: 173.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.5
• Topological Polar Surface Area: 39.9Ų

Experimental Properties

• PSA: 39.92000
• LogP: 1.61848

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 3-pyridinecarbonitriles